Cas no 219572-74-4 (Bicyclo[3.1.0]hexan-3-amine,4-methyl-1-(1-methylethyl)-, (1R,4S,5S)-)

• Product Name: Bicyclo[3.1.0]hexan-3-amine,4-methyl-1-(1-methylethyl)-, (1R,4S,5S)-
• CAS No: 219572-74-4
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 243656
• Update Time: 2024-01-26

Bicyclo[3.1.0]hexan-3-amine,4-methyl-1-(1-methylethyl)-, (1R,4S,5S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexan-3-amine,4-methyl-1-(1-methylethyl)-, (1R,4S,5S)-
• Bicyclo[3.1.0]hexan-3-amine, 4-methyl-1-(1-methylethyl)-, (1R,4S,5S)- (9CI)
• Bicyclo[3.1.0]hexan-3-amine, 4-methyl-1-(1-methylethyl)-, (1R,4S,5S)-

• Inchi： 1S/C10H19N/c1-6(2)10-4-8(10)7(3)9(11)5-10/h6-9H,4-5,11H2,1-3H3/t7-,8-,9?,10+/m0/s1
• InChI Key： CDYRVMMLBSIQHS-IVMBQPJMSA-N
• SMILES： [C@@]12(C(C)C)[C@@]([H])(C1)[C@H](C)C(N)C2

Computed Properties

• Exact Mass: 153.152
• Monoisotopic Mass: 153.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 0.946±0.06 g/cm3(Predicted)
• Boiling Point: 190.9±8.0 °C(Predicted)
• pka: 11.05±0.60(Predicted)